Cas no 22519-35-3 (7-chloro-2H-1,3-benzodioxole-5-carboxylic Acid)

• Product Name: 7-chloro-2H-1,3-benzodioxole-5-carboxylic Acid
• CAS No: 22519-35-3
• MF: C₈H₅ClO₄
• MW: 200.57590174675
• MDL: MFCD06386690
• CID: 2193111
• PubChem ID: 2517644
• Update Time: 2025-06-14

7-chloro-2H-1,3-benzodioxole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carboxylic acid, 7-chloro-
• CS-0225097
• 7-chloro-1,3-benzodioxole-5-carboxylic acid
• 7-chloro-2H-1,3-benzodioxole-5-carboxylic acid
• 22519-35-3
• 7-Chloro-1,3-dioxaindane-5-carboxylic acid
• AB00663114-02
• MFCD06386690
• EN300-12267
• SCHEMBL3705853
• HMS2764L04
• MLS000775479
• Z85929569
• AKOS000118460
• 7-chloro-2H-1,3-benzodioxole-5-carboxylicacid
• SMR000370359
• DB-336966
• CHEMBL1466133
• G57768
• 985-092-9
• 7-chloro-2H-1,3-benzodioxole-5-carboxylic Acid

• MDL： MFCD06386690
• Inchi： 1S/C8H5ClO4/c9-5-1-4(8(10)11)2-6-7(5)13-3-12-6/h1-2H,3H2,(H,10,11)
• InChI Key： LAERQWJVFGZZHL-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=CC2=C1OCO2

Computed Properties

• Exact Mass: 199.9876363g/mol
• Monoisotopic Mass: 199.9876363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 239-241 °C
• Boiling Point: 353.4±42.0 °C at 760 mmHg
• Flash Point: 167.5±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

7-chloro-2H-1,3-benzodioxole-5-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 7-chloro-2H-1,3-benzodioxole-5-carboxylic Acid

Comprehensive Overview of 7-chloro-2H-1,3-benzodioxole-5-carboxylic Acid (CAS No. 22519-35-3)

7-chloro-2H-1,3-benzodioxole-5-carboxylic Acid (CAS No. 22519-35-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzodioxole derivative is characterized by its unique molecular structure, which includes a chloro substituent and a carboxylic acid functional group. Researchers are increasingly exploring its potential applications due to its versatile chemical properties and reactivity.

The compound’s systematic name, 7-chloro-2H-1,3-benzodioxole-5-carboxylic Acid, reflects its precise chemical composition. Its CAS registry number, 22519-35-3, serves as a universal identifier in scientific databases and regulatory documents. The presence of the benzodioxole ring system makes this compound particularly interesting for studies involving heterocyclic chemistry, a field that has seen exponential growth in recent years due to its relevance in drug discovery and material science.

In the context of current research trends, 7-chloro-2H-1,3-benzodioxole-5-carboxylic Acid is often discussed alongside topics such as green chemistry and sustainable synthesis. With the global push toward environmentally friendly processes, scientists are investigating ways to optimize the production of this compound using catalytic methods and renewable resources. Questions like "How can benzodioxole derivatives be synthesized with minimal waste?" or "What are the latest advancements in carboxylic acid functionalization?" are frequently searched in academic and industrial circles.

Another area of interest is the compound’s potential role in medicinal chemistry. The benzodioxole scaffold is known for its bioactivity, and modifications to its structure, such as the introduction of a chloro group, can significantly alter its pharmacological properties. Researchers are examining whether 7-chloro-2H-1,3-benzodioxole-5-carboxylic Acid could serve as a precursor for novel therapeutics, particularly in the development of anti-inflammatory or antimicrobial agents. This aligns with the growing demand for new drugs to address antibiotic resistance and chronic diseases.

From an analytical perspective, the compound’s purity and stability are critical for its applications. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize 7-chloro-2H-1,3-benzodioxole-5-carboxylic Acid. These methods ensure that the compound meets the stringent quality standards required for research and industrial use. Searches related to "How to analyze benzodioxole derivatives?" or "What solvents are compatible with CAS No. 22519-35-3?" highlight the practical challenges faced by chemists working with this molecule.

In summary, 7-chloro-2H-1,3-benzodioxole-5-carboxylic Acid (CAS No. 22519-35-3) is a compound of considerable scientific and industrial relevance. Its structural features and reactivity make it a valuable subject for ongoing research in fields ranging from synthetic chemistry to drug development. As the scientific community continues to explore its potential, this benzodioxole derivative is likely to remain a topic of interest for years to come.